Cas no 1806817-39-9 (6-(Difluoromethyl)-2,3-dimethoxypyridine-4-acetic acid)

• Product Name: 6-(Difluoromethyl)-2,3-dimethoxypyridine-4-acetic acid
• CAS No: 1806817-39-9
• MF: C₁₀H₁₁F₂NO₄
• MW: 247.19545006752
• CID: 4811290
• Update Time: 2025-06-11

6-(Difluoromethyl)-2,3-dimethoxypyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2,3-dimethoxypyridine-4-acetic acid

• Inchi： 1S/C10H11F2NO4/c1-16-8-5(4-7(14)15)3-6(9(11)12)13-10(8)17-2/h3,9H,4H2,1-2H3,(H,14,15)
• InChI Key： RLGIDPAFTZHJBX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC(=O)O)C(=C(N=1)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 1.2
• Topological Polar Surface Area: 68.6

Additional information on 6-(Difluoromethyl)-2,3-dimethoxypyridine-4-acetic acid

Introduction to 6-(Difluoromethyl)-2,3-dimethoxypyridine-4-acetic Acid (CAS No. 1806817-39-9)

6-(Difluoromethyl)-2,3-dimethoxypyridine-4-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806817-39-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives class, characterized by its unique structural and functional properties. The presence of both difluoromethyl and dimethoxy substituents in its molecular framework imparts distinct reactivity and biological activity, making it a valuable intermediate in synthetic chemistry and drug development.

The difluoromethyl group, specifically, is a key feature that enhances the metabolic stability and lipophilicity of molecules, which are critical factors in drug design. This moiety has been extensively studied for its role in improving pharmacokinetic profiles, particularly in the development of antiviral and anticancer agents. In contrast, the dimethoxy substituents contribute to the electron density of the pyridine ring, influencing its interaction with biological targets. Together, these functional groups make 6-(Difluoromethyl)-2,3-dimethoxypyridine-4-acetic acid a versatile building block for constructing complex molecules with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in addressing various therapeutic challenges. Pyridine-based scaffolds are prevalent in many approved drugs due to their ability to modulate enzyme activity and receptor binding. The specific configuration of 6-(Difluoromethyl)-2,3-dimethoxypyridine-4-acetic acid allows for selective interactions with biological pathways, making it a promising candidate for further exploration in drug discovery programs. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in inflammation and metabolic disorders.

In the realm of agrochemicals, derivatives of this compound have shown potential as intermediates for synthesizing pesticides and herbicides. The structural features of 6-(Difluoromethyl)-2,3-dimethoxypyridine-4-acetic acid contribute to its efficacy in disrupting metabolic processes in pests while maintaining environmental safety. This aligns with the growing demand for sustainable agricultural solutions that minimize ecological impact. The compound's stability under various environmental conditions further enhances its applicability in agrochemical formulations.

The synthesis of 6-(Difluoromethyl)-2,3-dimethoxypyridine-4-acetic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and flow chemistry techniques, have been employed to optimize the production process. These methods not only improve efficiency but also reduce waste generation, aligning with green chemistry principles. The scalability of its synthesis is a critical factor for industrial applications, ensuring that pharmaceutical and agrochemical companies can access sufficient quantities for large-scale production.

One of the most compelling aspects of 6-(Difluoromethyl)-2,3-dimethoxypyridine-4-acetic acid is its potential as a precursor for developing next-generation therapeutics. Ongoing research initiatives are exploring its utility in creating small-molecule inhibitors for diseases such as cancer and neurodegenerative disorders. The compound's ability to serve as a scaffold for structure-activity relationship (SAR) studies provides researchers with a robust platform for optimizing drug candidates. By systematically modifying its functional groups, scientists can fine-tune its biological activity to achieve desired therapeutic effects.

The pharmacological profile of derivatives derived from 6-(Difluoromethyl)-2,3-dimethoxypyridine-4-acetic acid has been investigated through both computational modeling and experimental validation. Computational approaches have enabled researchers to predict binding affinities and metabolic pathways with high accuracy, reducing the time and cost associated with traditional screening methods. Experimental studies have corroborated these predictions by demonstrating potent interactions with target proteins and enzymes. These findings underscore the compound's significance as a pharmacophore in drug discovery efforts.

The agrochemical applications of this compound are equally noteworthy. Its derivatives have demonstrated efficacy against a broad spectrum of pests while exhibiting low toxicity to non-target organisms. This balance between potency and selectivity is crucial for developing environmentally friendly pest management strategies. Furthermore, the compound's stability under field conditions ensures prolonged activity, reducing the frequency of application required for effective pest control.

Future directions in research on 6-(Difluoromethyl)-2,3-dimethoxypyridine-4-acetic acid include exploring its role in developing treatments for emerging infectious diseases. The rise of antibiotic-resistant pathogens necessitates innovative therapeutic approaches, and pyridine-based compounds offer promising solutions due to their diverse biological activities. Additionally, investigating its potential as an adjuvant in vaccine formulations could enhance immune responses against viral infections.

The industrial significance of this compound cannot be overstated. Its versatility as an intermediate has positioned it as a cornerstone in both pharmaceutical and agrochemical industries. Companies investing in research involving 6-(Difluoromethyl)-2,3-dimethoxypyridine-4-acetic acid are poised to develop breakthrough products that address unmet medical needs and improve agricultural productivity. As synthetic methodologies continue to evolve, the accessibility and affordability of this compound will further drive innovation across multiple sectors.